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Organic acids and derivatives
Organic acids and their derivatives are a diverse class of compounds that play crucial roles in various industries, including pharmaceuticals, food science, and environmental technology. These molecules typically contain at least one carboxyl group (-COOH), which confers them with acidic properties. Common examples include citric acid, lactic acid, and malic acid.
In the pharmaceutical sector, organic acids are used as precursors for drug synthesis or as excipients in formulations. For instance, succinic acid can be derivatized to form prodrugs that release active ingredients over time, improving therapeutic efficacy. Moreover, organic acids are utilized in the production of vitamins and other bioactive compounds.
In food applications, these compounds serve as flavor enhancers, preservatives, and pH modifiers. For example, acetic acid is a key ingredient in vinegar, while tartaric acid contributes to the taste and stability of wine. Additionally, derivatives like esters can be created for aromatic purposes.
Environmentally, organic acids are important for bioremediation processes where they can dissolve heavy metals or act as chelating agents. Overall, their versatility makes them indispensable tools in multiple industrial domains.
Carboxylic acids and derivatives
Organic sulfonic acids and derivatives
Keto acids and derivatives
Organic phosphoric acids and derivatives
Organic carbonic acids and derivatives
Boronic acid derivatives
Organic sulfuric acids and derivatives
Organic phosphonic acids and derivatives
Peptidomimetics
Organic thiophosphoric acids and derivatives
Vinylogous esters
Hydroxy acids and derivatives
Sulfinic acids and derivatives
Carboximidic acids and derivatives
Organic dithiophosphoric acids and derivatives
Carbothioic S-acids
Vinylogous amides
Thiocarboxylic acids and derivatives
Thiosulfinic acid esters
Orthocarboxylic acid derivatives
Vinylogous thioesters
Dithiocarbamic acids and derivatives
Vinylogous acids
Sulfamic acid derivatives
Organic thiosulfuric acids and derivatives
Carbothioic S-lactones
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Triadimefon's Peculiarities in Chemical Biopharmaceuticals and its ApplicationsTriadimefon's Peculiarities in Chemical Biopharmaceuticals and its Applications Introduction Triadimefon, a heterocyclic compound belonging to the triazole class, has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structural features and diverse biological activities. Originally developed as a fungicide, Triadimefon has demonstrated potential beyond...
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Terbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic ApplicationsTerbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic Applications Introduction to Terbinafine Terbinafine is a synthetic antifungal agent that has gained significant attention in the field of biomedicine due to its potent activity against dermatophytes, yeasts, and other fungi. Originally developed by the pharmaceutical company Novartis, terbinafine was approved...
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Tackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in BiopharmaceuticalsTackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in Biopharmaceuticals Tea tree oil has long been recognized for its potent antimicrobial properties, making it a valuable ingredient in biopharmaceutical products designed to address various skin conditions. Derived from the leaves of the Melaleuca alternifolia plant native to Australia, tea tree oil contains numerous...
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2-Chloroheptane Cas No: 1001-89-4 -
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